Cas no 61786-58-1 (Cysteine,S-methyl-, ethyl ester, hydrochloride (9CI))

• Product Name: Cysteine,S-methyl-, ethyl ester, hydrochloride (9CI)
• CAS No: 61786-58-1
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• CID: 528167
• PubChem ID: 24196718
• Update Time: 2025-05-20

Cysteine,S-methyl-, ethyl ester, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Cysteine,S-methyl-, ethyl ester, hydrochloride (9CI)
• S-Methylcysteine, ethyl ester
• ethyl 2-amino-3-methylsulfanylpropanoate,hydrochloride
• DTXSID70638910
• EN300-396030
• ETHYL2-AMINO-3-(METHYLSULFANYL)PROPANOATEHYDROCHLORIDE
• Ethyl 2-amino-3-(methylthio)propanoate hydrochloride
• Ethyl S-methylcysteinate--hydrogen chloride (1/1)
• ethyl 2-amino-3-methylsulfanylpropanoate;hydrochloride
• NSC233871
• BS-44620
• ETHYL 2-AMINO-3-(METHYLSULFANYL)PROPANOATE HYDROCHLORIDE
• NSC-233871
• E73797
• 61786-58-1
• CS-0311793
• Ethyl 2-Amino-3-(methylsulfanyl)propanoate HCl

• Inchi： 1S/C6H13NO2S.ClH/c1-3-9-6(8)5(7)4-10-2;/h5H,3-4,7H2,1-2H3;1H
• InChI Key： VSVWQMIGAVLMCJ-UHFFFAOYSA-N
• SMILES： Cl.S(C)CC(C(=O)OCC)N

Computed Properties

• Exact Mass: 163.06679
• Monoisotopic Mass: 199.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cysteine,S-methyl-, ethyl ester, hydrochloride (9CI)

Comprehensive Analysis of Cysteine, S-methyl-, ethyl ester, hydrochloride (9CI) (CAS No. 61786-58-1)

Cysteine, S-methyl-, ethyl ester, hydrochloride (9CI) (CAS No. 61786-58-1) is a chemically modified derivative of the amino acid cysteine, widely studied for its applications in biochemistry, pharmaceuticals, and nutritional sciences. This compound features a unique S-methyl modification and an ethyl ester group, enhancing its stability and bioavailability compared to free cysteine. The hydrochloride salt form further improves its solubility, making it a versatile candidate for research and industrial use.

In recent years, the demand for modified amino acids like Cysteine, S-methyl-, ethyl ester, hydrochloride has surged due to their role in antioxidant formulations and skin care products. Researchers highlight its potential to support cellular health by acting as a precursor to glutathione, a critical molecule for detoxification and oxidative stress management. This aligns with the growing consumer interest in anti-aging and detoxification supplements, driving searches for "best cysteine derivatives for health" and "how to boost glutathione naturally."

The compound's ethyl ester moiety is particularly noteworthy, as it facilitates better absorption in the gastrointestinal tract, a feature often explored in nutraceutical development. Studies suggest that esterified amino acids, such as Cysteine, S-methyl-, ethyl ester, hydrochloride, may outperform their free counterparts in bioavailability and therapeutic efficacy. This has sparked discussions in forums and scientific communities, with queries like "ethyl ester vs. free amino acids" and "benefits of S-methyl cysteine" trending in health optimization circles.

From an industrial perspective, CAS No. 61786-58-1 is valued for its role in flavor enhancement and food additives. The S-methyl group contributes to savory notes, making it a candidate for umami flavor applications. Food scientists are increasingly investigating its potential as a natural flavor modulator, coinciding with the clean-label movement and searches for "safe flavor enhancers" or "plant-derived umami sources."

In pharmaceutical research, the compound's hydrochloride form ensures compatibility with formulation processes, addressing common challenges like pH stability and solubility. Its structural features have also prompted studies into peptide synthesis and drug delivery systems, with publications exploring its utility in prodrug design. These advancements resonate with queries such as "amino acid derivatives in medicine" and "innovative drug carriers," reflecting broader interest in precision therapeutics.

Quality control and synthesis of Cysteine, S-methyl-, ethyl ester, hydrochloride require stringent protocols to ensure purity and consistency. Analytical techniques like HPLC and mass spectrometry are routinely employed, topics frequently searched by professionals seeking "amino acid analysis methods" or "CAS 61786-58-1 specifications." Regulatory compliance, particularly for GRAS (Generally Recognized as Safe) status in food applications, further underscores its relevance in product development workflows.

Environmental and sustainability considerations are also shaping the discourse around this compound. As industries prioritize green chemistry, methods for eco-friendly synthesis of S-methyl cysteine derivatives are gaining traction. Searches for "sustainable amino acid production" and "biocatalysis in chemical synthesis" highlight this shift, aligning with global trends toward carbon-neutral manufacturing.

In summary, Cysteine, S-methyl-, ethyl ester, hydrochloride (9CI) (CAS No. 61786-58-1) represents a multifaceted compound with applications spanning nutrition, pharma, and food science. Its unique chemical properties and alignment with contemporary health and sustainability trends ensure its continued relevance in both research and commercial sectors. For those exploring "advanced cysteine derivatives" or "functional amino acids," this compound offers a compelling case study in innovation and utility.